Methyl 5-acetyl-2-isobutoxybenzoate

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: methyl 5-acetyl-2-(2-methylpropoxy)benzoate
• InChI: InChI=1S/C14H18O4/c1-9(2)8-18-13-6-5-11(10(3)15)7-12(13)14(16)17-4/h5-7,9H,8H2,1-4H3
• InChI Key: RUZAPQGRQBNCGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)C(=O)C)C(=O)OC

Description

Methyl 5-acetyl-2-isobutoxybenzoate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Iodo-2-methylpropane (13.35 ml, 117 mmol) was added to a mixture of methyl 5-acetylsalicylate (15 g, 77 mmol) and potassium carbonate (16 g, 117 mmol) in acetonitrile (500 ml), and the reaction stirred at 60° C. for 18 hours. TLC analysis showed starting material remaining, so additional 1-iodo-2-methylpropane (26.7 ml, 234 mmol) and potassium carbonate (16 g, 117 mmol) were added and the reaction stirred at 60° C. for a further 72 hours. TLC analysis showed starting material still remaining, so additional 1-iodo-2-methylpropane (13.35 ml, 117 mmol) and potassium carbonate (16 g, 117 mmol) were added and the reaction stirred at reflux for a further 3 hours. The cooled mixture was concentrated under reduced pressure and the residue partitioned between ethyl acetate and 1N sodium hydroxide solution. The phases were separated, the aqueous extracted with further ethyl acetate, and the combined organic solutions washed with brine, dried (MgSO4) and evaporated under reduced pressure to give the title compound as a brown oil, 8.3 g.